Cas no 53498-30-9 (4,5-Dimethyl-2-isopropylthiazole)

• Product Name: 4,5-Dimethyl-2-isopropylthiazole
• CAS No: 53498-30-9
• MF: C₈H₁₃NS
• MW: 155.26052069664
• MDL: MFCD00053139
• CID: 56423
• Update Time: 2026-05-14

4,5-Dimethyl-2-isopropylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-4,5-dimethylthiazole
• 4,5-DIMETHYL-2-(METHYLETHYL)-1,3-THIAZOLE
• 4,5-Dimethyl-2-isopropyl thiazole
• 4,5-dimethyl-2-propan-2-yl-1,3-thiazole
• 2-Isopropyl-4,5-dimethyl-1,3-thiazole
• 4,5-Dimethyl-2-isopropylthiazole

• MDL： MFCD00053139
• Inchi： 1S/C8H13NS/c1-5(2)8-9-6(3)7(4)10-8/h5H,1-4H3
• InChI Key： GDYKEHYOOVICQZ-UHFFFAOYSA-N
• SMILES： CC(C)C1=NC(=C(C)S1)C

Computed Properties

• Exact Mass: 155.07700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 41.13000
• LogP: 2.88330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 4,5-Dimethyl-2-isopropylthiazole

Exploring 4,5-Dimethyl-2-isopropylthiazole (CAS No. 53498-30-9): Properties, Applications, and Industry Insights

4,5-Dimethyl-2-isopropylthiazole (CAS No. 53498-30-9) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds known for their diverse applications in flavors, fragrances, and pharmaceuticals. With its unique molecular structure featuring dimethyl and isopropyl substituents, this compound exhibits distinct aromatic and chemical properties that make it valuable in industrial and research settings. In recent years, interest in thiazole derivatives has surged due to their role in sustainable chemistry and green synthesis, aligning with global trends toward eco-friendly production methods.

The compound’s CAS number 53498-30-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in chemical databases. Its systematic name, 4,5-Dimethyl-2-isopropylthiazole, highlights the positions of its functional groups, which influence its reactivity and solubility. Analysts often search for "thiazole derivatives uses" or "4,5-Dimethyl-2-isopropylthiazole synthesis" to explore its potential in flavor enhancers and aroma compounds, reflecting its prominence in the food and fragrance industries. Notably, its low volatility and stability under moderate temperatures make it a preferred choice for long-lasting formulations.

In the context of green chemistry, 53498-30-9 has garnered attention for its potential in catalytic processes and biodegradable formulations. Researchers investigating "sustainable thiazole applications" frequently encounter this compound as a case study in reducing synthetic waste. Additionally, its compatibility with bio-based solvents aligns with the growing demand for environmentally benign alternatives in industrial applications. The compound’s role in flavor profiling—particularly in creating earthy, nutty, or roasted notes—has also made it a subject of interest for food scientists exploring "natural flavor additives."

From a technical standpoint, 4,5-Dimethyl-2-isopropylthiazole demonstrates notable stability in acidic and neutral environments, a trait emphasized in queries like "thiazole stability under heat." This property is crucial for applications requiring prolonged shelf life or high-temperature processing. Furthermore, its molecular weight and logP value (a measure of lipophilicity) are frequently analyzed to predict its behavior in formulations, addressing common search terms such as "thiazole solubility data." These characteristics underscore its versatility in both aqueous and non-aqueous systems.

The compound’s relevance extends to pharmaceutical intermediates, where its heterocyclic backbone serves as a building block for bioactive molecules. While not a drug itself, its structural features are explored in studies tagged with "thiazole medicinal chemistry," particularly in designing compounds with antimicrobial or anti-inflammatory properties. This aligns with the broader trend of repurposing industrial chemicals for therapeutic research, a topic gaining traction in academic circles.

In summary, 4,5-Dimethyl-2-isopropylthiazole (CAS No. 53498-30-9) represents a multifaceted compound bridging gaps between flavor science, sustainable chemistry, and material innovation. Its optimized synthesis routes and functional adaptability continue to inspire research, answering pressing queries about "eco-friendly heterocycles" and "specialty chemicals for flavors." As industries prioritize sustainability and performance, this thiazole derivative stands out as a model for innovation in organic chemistry.